Cas no 93628-01-4 (2-Propanone-1,2,3-13C3(9CI))

• Product name: 2-Propanone-1,2,3-13C3(9CI)
• CAS No: 93628-01-4
• MF: C₃H₆O
• MW: 58.07914
• CID: 803604
• PubChem ID: 11434908

2-Propanone-1,2,3-13C3(9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Propanone-1,2,3-13C3(9CI)
• ACETONE (13C3)
• ACETONE, [13C3]
• Acetone-13C3
• DTXSID30465668
• Acetone-13C3, 99 atom % 13C
• 93628-01-4
• (1,2,3-13C3)propan-2-one
• ACETONE (13C3, 99%)

• Inchi： InChI=1S/C3H6O/c1-3(2)4/h1-2H3/i1+1,2+1,3+1
• InChI Key： CSCPPACGZOOCGX-VMIGTVKRSA-N
• SMILES： CC(=O)C

Computed Properties

• Exact Mass: 61.051929317g/mol
• Monoisotopic Mass: 61.051929317g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 4
• Rotatable Bond Count: 0
• Complexity: 26.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• Topological Polar Surface Area: 17.1Ų
• XLogP3: -0.1

Experimental Properties

• Color/Form: liquid
• Density: 0.832 g/mL at 25 °C
• Melting Point: −94 °C(lit.)
• Boiling Point: 56 °C(lit.)
• Flash Point: 1 °F
• Refractive Index: n20/D 1.359(lit.)
• PSA: 17.07000
• LogP: 0.59530
• Vapor Pressure: No data available

2-Propanone-1,2,3-13C3(9CI) Security Information

• Signal Word：Danger
• Hazard Statement： H225 (100%) H319 (100%) H336 (100%)
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 1090 3/PG 2
• WGK Germany：3
• Hazard Category Code： 11-37/38-41
• Safety Instruction： 9-16-23-33
• Hazardous Material Identification：
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-Propanone-1,2,3-13C3(9CI)

Introduction to 2-Propanone-1,2,3-13C3(9CI) and Its Significance in Modern Chemical Research

The compound with the CAS no. 93628-01-4, known as 2-Propanone-1,2,3-13C3(9CI), represents a specialized isotope-labeled derivative of acetone. This compound has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique properties and applications. The introduction of stable isotopes, such as the tritiated carbon atoms in this molecule, enables researchers to track metabolic pathways and biochemical reactions with high precision, making it an invaluable tool in both academic and industrial settings.

2-Propanone-1,2,3-13C3(9CI) is particularly useful in the study of enzyme kinetics and metabolic flux analysis. By incorporating labeled carbons into biological systems, scientists can monitor the fate of specific carbon atoms within complex biochemical pathways. This capability is crucial for understanding drug metabolism, biosynthesis of natural products, and the development of new therapeutic agents. The (9CI) notation indicates that the isotope labeling may be present in multiple positions around the carbonyl group, providing a versatile tool for researchers studying different aspects of organic chemistry and biochemistry.

In recent years, advancements in mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have further enhanced the utility of isotope-labeled compounds like 2-Propanone-1,2,3-13C3(9CI). These techniques allow for detailed structural elucidation and dynamic studies of molecules in solution or within biological matrices. For instance, researchers have utilized this compound to investigate the role of ketones in signal transduction pathways and to develop novel methods for quantifying metabolic intermediates in cells. The precision offered by stable isotope labeling has opened new avenues for drug discovery and biomarker identification.

The pharmaceutical industry has also embraced the use of labeled compounds for drug development. 2-Propanone-1,2,3-13C3(9CI) serves as a precursor in the synthesis of various pharmacologically active molecules. Its incorporation into drug candidates allows for the assessment of metabolic stability and potential side reactions before clinical trials commence. This approach helps in optimizing drug formulations and reducing the risk of adverse effects. Additionally, the use of labeled compounds aids in regulatory compliance by providing clear evidence of drug metabolism pathways.

Another area where CAS no. 93628-01-4 finds application is in environmental chemistry. Stable isotopes are increasingly used to trace pollutants and understand their degradation processes in ecosystems. For example, studies have shown that labeled acetone derivatives can be employed to monitor the biodegradation of organic pollutants in water bodies. This application underscores the broad utility of isotope-labeled compounds beyond traditional biomedical research.

Future research directions involving 2-Propanone-1,2,3-13C3(9CI) may explore its role in synthetic biology and artificial intelligence-driven drug design. The ability to track specific carbon atoms with high fidelity could facilitate the development of novel biocatalysts and metabolic engineering strategies. Moreover, machine learning models are being trained on large datasets containing labeled compounds to predict biochemical interactions more accurately. This synergy between stable isotopes and computational chemistry promises to accelerate innovation across multiple scientific disciplines.

In conclusion, 2-Propanone-1,2,3-13C3(9CI) represents a cornerstone compound in modern chemical research. Its applications span from fundamental biochemical studies to advanced pharmaceutical development and environmental monitoring. As analytical techniques continue to evolve, the importance of isotope-labeled compounds like this one will only grow stronger. Researchers worldwide are leveraging its unique properties to push the boundaries of scientific discovery and develop solutions to global challenges.